Acid yellow 64

Specification

• CAS No.: 12220-68-7
• Molecular Formula: C15H16I3NO5
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

Chemical Identification

Acid Yellow 64 is identified by its unique Chemical Abstracts Service (CAS) registry number 12220-68-7, which serves as its primary identifier in chemical databases and regulatory documents. This synthetic dye belongs to the broader family of acid dyes, specifically categorized as a yellow colorant. Unlike many related compounds in the acid dye category, Acid Yellow 64 lacks comprehensive documentation regarding its complete molecular structure, empirical formula, and exact molecular weight in publicly accessible chemical databases. The absence of this fundamental information represents a significant gap in scientific literature that limits comprehensive understanding of this compound's chemical behavior.

Applications and Industrial Relevance

Toxicological Considerations

Comparative Analysis with Other Acid Yellow Dyes

While specific toxicological data for Acid Yellow 64 appears limited in the available literature, research on related synthetic dyes provides contextual understanding of potential concerns. Studies examining synthetic food dyes, including yellow colorants, have identified associations between synthetic dye consumption and behavioral impacts in children. For instance, research has demonstrated dose-response relationships between Yellow No. 5 (tartrazine) exposure and worsening behavioral scores in children, with statistically significant associations reported in multiple studies. Such findings with related compounds suggest the importance of thorough toxicological assessment for all synthetic dyes, including Acid Yellow 64, particularly if there is any potential for human exposure.

Research Gaps and Future Directions

Analytical Detection Methods

Development and validation of analytical methods for detecting and quantifying Acid Yellow 64 in various matrices represent critical research needs. Methodologies similar to those employed for other synthetic dyes, such as solid phase extraction-high performance liquid chromatography used for simultaneous determination of multiple industrial synthetic dyes in various matrices, would benefit monitoring and control of Acid Yellow 64. The lack of documented specific analytical methods for this compound presents an opportunity for analytical chemistry research to fill this methodological gap.

Toxicological Research Priorities

Given the associations identified between certain synthetic dyes and behavioral effects, comprehensive toxicological evaluation of Acid Yellow 64 represents a research priority, particularly if the compound has applications with potential for human exposure. Research methodologies similar to those employed for Acid Yellow 1, including in vitro irritation models and systematic assessment of systemic toxicity potential, would provide valuable safety information currently absent from the public literature. Long-term environmental persistence and ecological impacts also warrant investigation to establish a complete hazard profile for this synthetic dye.